Cas no 29414-47-9 (Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI))

Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI) Properties

Names and Identifiers

• Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI)
• (methylthio)methanethiol
• methylsulfanylmethanethiol
• (Methylsulfanyl)methanethiol
• 1-(Methylthio)methanethiol
• methanethiol, 1-(methylthio)-
• SH1S1
• +Expand

• MDL： MFCD19707167
• InChIKey： IXBUFAUQDFHNGI-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H6S2/c1-4-2-3/h3H,2H2,1H3
• SMILES： CSCS

Computed Properties

• Exact Mass: 93.99118
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 93.991092
• Heavy Atom Count: 4
• Complexity: 8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 0
• Refractive Index: 1.5510 (589.3 nm 20 ºC)
• Boiling Point: 60 ºC (47 Torr)
• Flash Point: 29.3±22.6 ºC,
• FEMA: 4185 | METHYLTHIOMETHYLMERCAPTAN
• Solubility: Slightly soluble (16 g/l) (25 º C),
• Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),